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Compound of Interest

Compound Name: 1,3,5-Tricyclohexylbromobenzene

CAS No.: 97443-80-6

Cat. No.: B1376346

Get Quote

As scientists and researchers, we often encounter novel or sparsely documented compounds.

1,3,5-Tricyclohexylbromobenzene is one such molecule; while its structure is defined,

comprehensive, peer-reviewed safety and toxicity data are not readily available in public

literature. This guide, therefore, adopts a proactive, risk-averse methodology. By synthesizing

data from structurally analogous compounds—namely the brominated benzene core and the

cyclohexyl substituents—we can construct a robust, inferred hazard profile and establish

conservative, best-practice handling protocols. This document is designed not as a definitive

statement of known hazards, but as a technical guide to risk assessment and mitigation when

empirical data is scarce, ensuring that scientific discovery and personnel safety proceed in

tandem.

Section 1: Compound Identification and
Physicochemical Properties
1,3,5-Tricyclohexylbromobenzene is a sterically hindered, poly-alicyclic aromatic

hydrocarbon. Its key identifiers and properties, compiled from available chemical databases,

are essential for proper inventory management and for anticipating its physical behavior in a

laboratory setting.
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Property Value Source(s)

IUPAC Name
2-bromo-1,3,5-

tricyclohexylbenzene
[1]

Synonyms
1-Bromo-2,4,6-

tricyclohexylbenzene
[2]

CAS Number 97443-80-6 [1][2]

Molecular Formula C₂₄H₃₅Br [1][2]

Molecular Weight 403.44 g/mol [1][2]

Appearance Solid (predicted) Inferred

Melting Point 140-163 °C [2]

Boiling Point 454.9 ± 44.0 °C (Predicted) [2]

Density 1.155 ± 0.06 g/cm³ (Predicted) [2]

Solubility

Low in water (predicted);

Soluble in non-polar organic

solvents.

Inferred

Section 2: Inferred Hazard Identification and Risk
Profile
Lacking a specific Safety Data Sheet (SDS), a hazard assessment must be built from the

compound's constituent parts. The primary risks are associated with halogenated aromatic

compounds.

Brominated Aromatic Core: Compounds like bromobenzene and trichlorobenzene are known

to be harmful if swallowed, skin and eye irritants, and potentially toxic to aquatic life.[3][4][5]

The presence of bromine means that combustion can produce highly toxic and corrosive

hydrogen bromide (HBr) gas.

Cyclohexyl Groups: The three bulky, non-polar cyclohexyl groups render the molecule highly

lipophilic. This suggests a low water solubility and a potential for bioaccumulation. While
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cyclohexane itself has relatively low toxicity, its derivatives can vary.

Overall Profile: Based on analogs, 1,3,5-Tricyclohexylbromobenzene should be treated as

a compound that is harmful if swallowed, causes skin irritation, and may cause serious eye

irritation. Long-term exposure effects are unknown, and it should be handled as a substance

with potential chronic toxicity.

The following DOT script visualizes the logic for this hazard assessment.

Structural Components

Analog Compound Data

Inferred Hazard Profile

1,3,5-Tricyclohexylbromobenzene

Bromobenzene Moiety Tricyclohexyl Substituents

Data from 1,3,5-Trichlorobenzene
- Harmful if swallowed

- Skin/Eye Irritant

Data from Cyclohexyl Bromide
- Skin/Eye Irritant

- Combustible

General Halogenated Aromatics
- Environmental Persistence

- Toxic Combustion Products (HBr)

Acute Toxicity (Oral, Harmful) Skin & Eye Irritation Chronic & Environmental Hazard (Suspected) Hazardous Combustion Products

Click to download full resolution via product page

Hazard profile derivation based on structural analogs.

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)
A conservative, multi-layered approach to exposure control is mandatory.
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Engineering Controls: All manipulations of 1,3,5-Tricyclohexylbromobenzene, including

weighing and solution preparation, must be conducted within a certified chemical fume hood

to prevent inhalation of any dust or aerosols. The facility should be equipped with an

eyewash station and a safety shower in close proximity to the handling area.[6][7]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are required. Standard safety

glasses are insufficient.

Hand Protection: Wear chemically resistant gloves. Given the aromatic and halogenated

nature of the compound, nitrile gloves should be considered a minimum for splash

protection, with a recommendation for double-gloving. For extended handling, heavier-

duty gloves such as Viton® or butyl rubber should be considered. Always inspect gloves

for integrity before use and wash hands thoroughly after removal.

Skin and Body Protection: A flame-resistant lab coat must be worn and kept fully buttoned.

Ensure full coverage of legs and arms. Do not wear shorts or open-toed shoes in the

laboratory.

Section 4: Protocols for Safe Handling and Storage
Adherence to strict protocols minimizes the risk of exposure and contamination.

Step-by-Step Protocol for Weighing and Transfer
Preparation: Don all required PPE (goggles, lab coat, gloves) before entering the designated

handling area. Ensure the chemical fume hood sash is at the appropriate working height.

Staging: Place a tared weigh boat on an analytical balance inside the fume hood. Place the

stock container of 1,3,5-Tricyclohexylbromobenzene, a clean spatula, and the receiving

vessel inside the hood.

Dispensing: Slowly open the stock container. Use the spatula to carefully transfer the

approximate amount of solid to the weigh boat. Avoid any actions that could generate dust.

Close the stock container immediately.
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Measurement: Record the mass.

Transfer: Carefully add the weighed solid to the destination vessel. If preparing a solution,

add the solvent slowly to avoid splashing.

Decontamination: Clean the spatula thoroughly. Dispose of the weigh boat and any

contaminated wipes in a designated solid hazardous waste container.

Finalization: Close the receiving vessel and the stock container. Wipe down the work surface

within the fume hood. Remove gloves and wash hands thoroughly.

Storage Requirements
Store in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible substances, particularly strong oxidizing agents.[8][9]

The storage area should be segregated from general laboratory supplies and foodstuffs.

The following workflow diagram outlines the critical decision points for handling this compound.
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Start: New Experiment with
1,3,5-Tricyclohexylbromobenzene

Is a specific SDS available?

Follow SDS Guidelines

Yes

Initiate Inferred Hazard Protocol

No

Proceed with Experiment

Assess Structural Analogs
(Bromobenzene, Cyclohexyl Halides)

Define Conservative PPE
(Goggles, Lab Coat, Resistant Gloves)

Mandate Engineering Controls
(Chemical Fume Hood)

Develop Step-by-Step
Handling Protocol

End

Click to download full resolution via product page

Risk mitigation workflow for handling chemicals with limited data.
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Section 5: Emergency Procedures
Rapid and correct response is critical in any laboratory incident.

Skin Contact: Immediately flush the affected skin with copious amounts of running water for

at least 15 minutes while removing contaminated clothing and shoes. Seek immediate

medical attention.[3][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[3]

Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial

respiration. If breathing is difficult, administer oxygen. Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a poison control center or doctor immediately for

treatment advice.[7][8]

Spill Response:

Evacuate all non-essential personnel from the immediate area.

Wearing full PPE, cover the spill with an inert absorbent material like vermiculite, sand, or

dry earth.

Sweep up the material carefully to avoid creating dust and place it into a suitable, labeled

container for hazardous waste disposal.[10]

Do not allow the spilled material to enter drains or waterways.[10]

Section 6: Stability and Reactivity
Reactivity: Stable under recommended storage conditions.

Conditions to Avoid: Excess heat, open flames, and sources of ignition.[6]

Incompatible Materials: Strong oxidizing agents.
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Hazardous Decomposition Products: Upon combustion or thermal decomposition, it may

produce toxic and corrosive fumes including carbon monoxide, carbon dioxide, and

hydrogen bromide gas.[3]

Section 7: Disposal Considerations
All waste containing 1,3,5-Tricyclohexylbromobenzene must be treated as hazardous.

Dispose of unused material and contaminated items in a designated, sealed, and properly

labeled hazardous waste container.

Do not dispose of this chemical down the drain or in general trash.

All disposal practices must be in strict accordance with federal, state, and local

environmental regulations. Consult with your institution's Environmental Health and Safety

(EHS) department for specific guidance.[3][8]

Section 8: Relevance in Drug Discovery
The 1,3,5-tricyclohexylbromobenzene scaffold is of interest to drug development

professionals due to its unique three-dimensional structure. The bulky, lipophilic cyclohexyl

groups create a rigid, non-planar core that can be used to probe the topology of protein binding

pockets. The bromine atom serves as a key synthetic handle, enabling a variety of cross-

coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) to introduce further diversity

and functionality.[11] This allows for the systematic exploration of chemical space around a

rigid core, a common strategy in modern medicinal chemistry for optimizing ligand-target

interactions and improving pharmacokinetic properties.[12][13]

References
PubChem. (n.d.). 1,3,5-Tricyclohexylbromobenzene. National Center for Biotechnology

Information. Retrieved from [Link]

MetaSci. (n.d.). Safety Data Sheet 1,3,5-Trimethoxybenzene. Retrieved from [Link]

PubChem. (n.d.). 1,3,5-Tricyclohexylbenzene. National Center for Biotechnology Information.

Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL0213218&productDescription=135-TRICHLOROBENZENE+98%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1376346/docs?utm_src=pdf-body#foreword-a-proactive-approach-to-chemical-safety-with-limited-data
https://www.fishersci.com/store/msds?partNumber=AAL0213218&productDescription=135-TRICHLOROBENZENE+98%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC160550100&countryCode=US&language=en
https://www.benchchem.com/product/b1376346/docs?utm_src=pdf-body#foreword-a-proactive-approach-to-chemical-safety-with-limited-data
https://www.researchgate.net/publication/324816582_A_Practical_Telescoped_Three-Step_Sequence_for_the_Preparation_of_1_R_2_R_-2-4-Bromobenzoylcyclohexanecarboxylic_Acid_A_Key_Building_Block_Used_in_One_of_Our_Drug_Development_Projects
https://pmc.ncbi.nlm.nih.gov/articles/PMC9313418/
https://pubmed.ncbi.nlm.nih.gov/31094231/
https://www.benchchem.com/product/b1376346/docs?utm_src=pdf-body#foreword-a-proactive-approach-to-chemical-safety-with-limited-data
https://pubchem.ncbi.nlm.nih.gov/compound/67050541
https://www.metasci.ca/MSDS/MSIA304.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/14964030
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1376346?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cole-Parmer. (n.d.). Material Safety Data Sheet - Cyclohexyl bromide, 99%. Retrieved from

[Link]

Al-Ostoot, F. H., et al. (2022). Cyclohexane-1,3-dione Derivatives as Future Therapeutic

Agents for NSCLC: QSAR Modeling, In Silico ADME-Tox Properties, and Structure-Based

Drug Designing Approach. Molecules, 27(15), 4987. Retrieved from [Link]

Minnesota Department of Health. (2012). Chemical Name: 1,3,5-Trichlorobenzene.

Retrieved from [Link]

Google Patents. (n.d.). CN103214377B - Synthesis process of 1, 3, 5-triaminobenzene.

ResearchGate. (n.d.). A Practical Telescoped Three-Step Sequence for the Preparation of (1

R ,2 R )-2-(4-Bromobenzoyl)cyclohexanecarboxylic Acid: A Key Building Block Used in One

of Our Drug Development Projects. Retrieved from [Link]

Government of Canada. (n.d.). Fact sheet: 1,3,5-trichlorobenzene. Retrieved from [Link]

Synthesis of 1, 3, 5-Triarylbenzenes, Using CuCl₂ as a New Catalyst. (2015). International

Journal of Advanced Research in Chemical Science, 2(9), 1-5. Retrieved from [Link]

1,3,5-Trimethoxybenzene: Role in Oxidation Reactions and its Biosynthesis Method. (2024).

Highlights in Science, Engineering and Technology, 87, 342-349. Retrieved from [Link]

NCBI. (n.d.). Heterocycle-Based Multicomponent Reactions in Drug Discovery: From Hit

Finding to Rational Design. Retrieved from [Link]

PubMed. (n.d.). Recent applications of click chemistry in drug discovery. Retrieved from

[Link]

FooDB. (2010). Showing Compound 1,3,5-Triphenylcyclohexane (FDB016597). Retrieved

from [Link]

Sasmore, D. P., et al. (1983). Subchronic inhalation toxicity of 1,3,5-trichlorobenzene. Drug

and Chemical Toxicology, 6(3), 241-258. Retrieved from [Link]

The Royal Society of Chemistry. (n.d.). Applications of 1,3,5-trimethoxybenzene as a

derivatizing agent for quantifying free chlorine, free bromine, bromamines, and bromide in

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.coleparmer.com/sds/20050_11.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9370607/
https://www.health.state.mn.us/communities/environment/risk/docs/guidance/gw/tcb135.pdf
https://www.researchgate.net/publication/283471028_A_Practical_Telescoped_Three-Step_Sequence_for_the_Preparation_of_1_R_2_R-2-4-Bromobenzoylcyclohexanecarboxylic_Acid_A_Key_Building_Block_Used_in_One_of_Our_Drug_Development_Projects
https://www.canada.ca/en/environment-climate-change/services/management-toxic-substances/fact-sheets/trichlorobenzenes.html
https://www.arcjournals.org/pdfs/ijarcs/v2-i9/1.pdf
https://drpress.org/ojs/index.php/HSET/article/view/18987
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8230752/
https://pubmed.ncbi.nlm.nih.gov/27756153/
https://foodb.ca/compounds/FDB016597
https://pubmed.ncbi.nlm.nih.gov/6628221/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1376346?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


aqueous systems. Retrieved from [Link]

INCHEM. (n.d.). ICSC 0344 - 1,3,5-TRICHLOROBENZENE. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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